Cas no 941882-34-4 (2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 941882-34-4
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5442528
• PubChem ID: 8721455
• Update Time: 2025-10-30

2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-Chlorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(2-methoxyphenyl)acetamide
• 941882-34-4
• 2-{[4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• AKOS001977600
• VU0512095-1
• 2-[4-(4-chlorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• 2-((4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-methoxyphenyl)acetamide
• F3167-0879
• 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H16ClN3O3S/c1-26-16-5-3-2-4-15(16)22-17(24)12-27-18-19(25)23(11-10-21-18)14-8-6-13(20)7-9-14/h2-11H,12H2,1H3,(H,22,24)
• InChI Key： VSRHKQJWRZJZCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CN=C(C1=O)SCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 401.0600902g/mol
• Monoisotopic Mass: 401.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Introduction to 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 941882-34-4)

2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 941882-34-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine ring, a thioether linkage, and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazine ring is a six-membered heterocyclic aromatic compound that is known for its stability and the ability to form strong hydrogen bonds. In the context of 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, the pyrazine ring plays a crucial role in the compound's overall stability and reactivity. The presence of the chlorophenyl substituent on the pyrazine ring further enhances the compound's hydrophobicity and influences its binding properties to biological targets.

The thioether linkage in this compound is another key structural feature. Thioethers are known for their ability to form disulfide bonds, which can be important in various biological processes, including protein folding and redox signaling. In 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, the thioether linkage may contribute to the compound's ability to interact with specific protein targets, potentially modulating their activity.

The acetamide functional group is a common moiety in many pharmaceutical compounds due to its ability to enhance solubility and bioavailability. In this specific compound, the acetamide group is attached to a 2-methoxyphenyl substituent, which further enhances the compound's lipophilicity and may influence its pharmacokinetic properties. The methoxy group on the phenyl ring can also contribute to the compound's stability and resistance to metabolic degradation.

Recent research has focused on the potential therapeutic applications of 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as PI3K/Akt and MAPK/ERK.

In addition to its anti-cancer properties, 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has also shown promise in treating inflammatory diseases. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that this compound significantly reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it a promising candidate for further development as an oral therapeutic agent. Preclinical studies have also demonstrated that this compound has low toxicity and good safety margins, which are essential considerations for drug development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing promising outcomes.

In conclusion, 2-{4-(4-Chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 941882-34-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development as a therapeutic agent for various diseases.